N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide

• IUPAC Name: N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C20H21N3O2/c1-13-4-7-16(8-5-13)20-22-19(25-23-20)11-10-18(24)21-17-9-6-14(2)12-15(17)3/h4-9,12H,10-11H2,1-3H3,(H,21,24)
• InChI Key: RLOORCVZCDABEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=C(C=C(C=C3)C)C
• Molecular Formula: C20H21N3O2
• Molecular Weight: 335.4 g/mol

Description

N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is a synthetic compound that belongs to the oxadiazole family. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is not fully understood. However, it is believed to exert its effects by inhibiting the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever. It has also been found to have antioxidant and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide is its ability to inhibit the production of pro-inflammatory cytokines and enzymes without causing significant side effects. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide. These include exploring its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. Further studies are also needed to investigate its mechanism of action and to optimize its pharmacological properties. Additionally, the development of more efficient synthesis methods and the improvement of its solubility in water are also areas of future research.

Synthesis Methods

The synthesis of N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide involves the reaction of 2,4-dimethylbenzoyl chloride with 4-methylphenylhydrazine to form 2,4-dimethyl-N-(4-methylphenyl)benzohydrazide. This intermediate is then reacted with ethyl chloroacetate and sodium ethoxide to obtain N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]propanamide has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.